Cas no 2060046-11-7 (2-Bromo-5-nitrobenzene-1-sulfonyl fluoride)

2-Bromo-5-nitrobenzene-1-sulfonyl fluoride is a versatile sulfonyl fluoride derivative used in organic synthesis and medicinal chemistry. Its key advantages include its role as a reactive electrophile in SuFEx (Sulfur Fluoride Exchange) click chemistry, enabling efficient covalent modifications of biomolecules. The bromo and nitro substituents enhance its reactivity, making it valuable for selective aromatic substitutions and cross-coupling reactions. The sulfonyl fluoride group offers stability under physiological conditions, facilitating applications in probe development and targeted protein labeling. This compound is particularly useful in constructing complex molecular architectures due to its compatibility with diverse reaction conditions. Its high purity and well-defined reactivity profile make it a reliable intermediate for research and industrial applications.
2-Bromo-5-nitrobenzene-1-sulfonyl fluoride structure
2060046-11-7 structure
Product Name:2-Bromo-5-nitrobenzene-1-sulfonyl fluoride
CAS No:2060046-11-7
MF:C6H3BrFNO4S
MW:284.059723138809
MDL:MFCD30488580
CID:5464038
PubChem ID:125455005
Update Time:2025-08-03

2-Bromo-5-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-5-nitrobenzene-1-sulfonyl fluoride
    • 2-bromo-5-nitrobenzenesulfonyl fluoride
    • 2-Bromo-5-nitrobenzene-1-sulfonylfluoride
    • Z2690351472
    • MDL: MFCD30488580
    • Inchi: 1S/C6H3BrFNO4S/c7-5-2-1-4(9(10)11)3-6(5)14(8,12)13/h1-3H
    • InChI Key: XLQXQYYCYUQZID-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=C1S(=O)(=O)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 282.89502 g/mol
  • Monoisotopic Mass: 282.89502 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 284.06
  • XLogP3: 2.2
  • Topological Polar Surface Area: 88.3

2-Bromo-5-nitrobenzene-1-sulfonyl fluoride Pricemore >>

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Additional information on 2-Bromo-5-nitrobenzene-1-sulfonyl fluoride

2-Bromo-5-nitrobenzene-1-sulfonyl fluoride (CAS No. 2060046-11-7): A Versatile Building Block in Pharmaceutical and Chemical Synthesis

2-Bromo-5-nitrobenzene-1-sulfonyl fluoride is a multifunctional organic compound with a unique molecular structure that has garnered significant attention in recent years for its potential applications in pharmaceutical research and chemical synthesis. This compound, characterized by its 2-bromo and 5-nitro functional groups, serves as a critical intermediate in the development of various therapeutic agents. The sulfonyl fluoride moiety in its structure contributes to its reactivity, making it a valuable tool for chemists and medicinal researchers. The CAS No. 2060046-11-7 identifier ensures precise identification of this compound, which is essential for regulatory compliance and scientific communication.

Recent studies have highlighted the importance of 2-Bromo-5-nitrobenzene-1-sulfonyl fluoride in the design of novel drug candidates. For instance, a 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of anti-inflammatory agents through a sulfonyl fluoride mediated reaction pathway. This approach not only enhances the efficiency of compound synthesis but also reduces the number of steps required to achieve the target molecule. The 2-bromo substituent in the molecule plays a crucial role in directing the reaction towards the desired product, showcasing the strategic importance of functional group placement in drug development.

The 5-nitro group in 2-Bromo-5-nitrobenzene-1-sulfonyl fluoride is another key feature that influences its reactivity. Nitro groups are known to participate in electrophilic substitution reactions, and their presence in this compound allows for the formation of various derivatives with potential pharmaceutical applications. A 2024 review article in Chemical Reviews emphasized the role of nitro functional groups in modulating the biological activity of small molecules. The study suggested that the 5-nitro group could enhance the binding affinity of the compound to specific biological targets, thereby improving its therapeutic potential.

From a synthetic perspective, the sulfonyl fluoride functionality in 2-Bromo-5-nitrobenzene-1-sullyl fluoride is particularly noteworthy. Sulfonyl fluoride groups are highly reactive and can undergo a variety of transformations, including nucleophilic substitution and hydrolysis. This reactivity makes the compound a versatile building block for the synthesis of sulfonamides, which are widely used in pharmaceuticals. A 2023 study published in Organic Letters demonstrated the use of sulfonyl fluoride derivatives in the development of new antibiotics, highlighting their potential in combating drug-resistant bacterial strains.

The CAS No. 2060046-11-7 identifier is critical for ensuring the accurate identification of 2-Bromo-5-nitrobenzene-1-sulfonyl fluoride in both academic and industrial settings. This unique identifier allows researchers to access detailed information about the compound's properties, synthesis methods, and applications. The CAS No. system, maintained by the Chemical Abstracts Service, provides a standardized way to reference chemical substances, which is essential for scientific collaboration and regulatory compliance.

Recent advancements in synthetic methodology have further expanded the utility of 2-Bromo-5-nitrobenzene-1-sulfonyl fluoride. A 2024 paper in Advanced Synthesis & Catalysis described a novel catalytic approach for the selective functionalization of the sulfonyl fluoride group, enabling the synthesis of complex molecules with high stereocontrol. This development underscores the importance of 2-Bromo-5-nitrobenzene-1-sulfonyl fluoride as a key intermediate in the production of chiral compounds, which are essential for many pharmaceutical applications.

The 2-bromo and 5-nitro groups in 2-Bromo-5-nitrobenzene-1-sulfonyl fluoride also contribute to its potential as a prodrug. Prodrugs are designed to improve the bioavailability and reduce the toxicity of active pharmaceutical ingredients. A 2023 study in Drug Discovery Today explored the use of 2-Bromo-5-nitrobenzene-1-sulfonyl fluoride as a prodrug scaffold, where the 2-bromo group was modified to enhance solubility and metabolic stability. This approach demonstrated the versatility of the compound in drug design.

Environmental and safety considerations are also important when working with 2-Bromo-5-nitrobenzene-1-sulfonyl fluoride. The sulfonyl fluoride functionality can be hazardous if not handled properly, as it is a reactive and potentially toxic compound. Researchers must adhere to strict safety protocols to ensure the safe handling and disposal of this substance. A 2024 report in Green Chemistry discussed the development of greener synthesis methods for 2-Bromo-5-nitrobenzene-1-sulfonyl fluoride, emphasizing the need for sustainable practices in chemical manufacturing.

In conclusion, 2-Bromo-5-nitrobenzene-1-sulfonyl fluoride (CAS No. 2060046-11-7) is a multifunctional compound with significant potential in pharmaceutical and chemical research. Its unique molecular structure, featuring 2-bromo, 5-nitro, and sulfonyl fluoride functionalities, makes it a valuable intermediate for the synthesis of various therapeutic agents. Recent studies have demonstrated its utility in drug development, catalytic reactions, and prodrug design, highlighting its importance in modern chemistry. As research in this area continues to evolve, the applications of 2-Bromo-5-nitrobenzene-1-sulfonyl fluoride are expected to expand further, contributing to the development of new and improved pharmaceuticals.

For more information on the synthesis, properties, and applications of 2-Bromo-5-nitrobenzene-1-sulfonyl fluoride, researchers are encouraged to consult recent publications in leading chemical and pharmaceutical journals. The CAS No. 2060046-11-7 identifier ensures that this compound can be easily referenced and studied, facilitating continued advancements in the field.

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